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Abstract: The combination of TINUVIN®-1130, a benzotriazole ultraviolet (UV) absorber, with
Hindered Amine Light Stabilizers (HALS) exhibits a strong synergistic effect, providing
significantly enhanced photostability to coatings compared to the use of either stabilizer alone.
This document outlines the mechanism of this synergy, presents typical performance data, and
provides detailed experimental protocols for evaluating the efficacy of this stabilizer
combination in protecting coatings from degradation induced by UV radiation, thereby
extending their service life.

Introduction: The Synergistic Approach to Light
Stabilization

The degradation of polymeric coatings upon exposure to sunlight is a significant challenge,
leading to undesirable effects such as gloss reduction, color change, cracking, and blistering.
This photodegradation is primarily initiated by the UV portion of the solar spectrum, which
excites polymer molecules and generates free radicals. These radicals then participate in a
cascade of chemical reactions that break down the polymer matrix.
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To counteract this, light stabilizers are incorporated into coating formulations. Two of the most
effective classes of light stabilizers are Ultraviolet Absorbers (UVAs) and Hindered Amine Light
Stabilizers (HALS).

e TINUVIN-1130 (UVA): As a member of the hydroxyphenyl-benzotriazole class, TINUVIN-
1130 functions by absorbing harmful UV radiation and dissipating it as harmless thermal
energy.[1][2] This provides a "front-line" defense by preventing the initial formation of free
radicals.

e Hindered Amine Light Stabilizers (HALS): HALS, such as TINUVIN® 292 or TINUVIN® 123,
do not absorb UV radiation. Instead, they act as potent radical scavengers.[3] Through a
regenerative cyclic process known as the Denisov Cycle, HALS effectively neutralize free
radicals that may have formed, thereby inhibiting the propagation of degradation reactions.

The combination of TINUVIN-1130 and a HALS stabilizer creates a powerful synergistic effect.
[4][5] The UVA reduces the overall rate of radical formation, while the HALS scavenges any
radicals that still manage to form. This dual-action approach provides a more comprehensive
and durable protection mechanism than either stabilizer could achieve on its own, leading to
superior long-term performance of the coating.[4]

Data Presentation: Performance of TINUVIN-1130
and HALS Combinations

The following tables present typical data from accelerated weathering tests on a standard
polyester-melamine clearcoat. These results illustrate the superior performance of the
TINUVIN-1130 and HALS combination in maintaining gloss and color stability.

Table 1: Gloss Retention (%) of a Polyester Clearcoat after QUV Accelerated Weathering
(ASTM G154)
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. Initial Gloss
Formulation 500 hours 1000 hours 1500 hours 2000 hours
(GU at 60°)
Control
3 92 65 40 20 5
(Unstabilized)
1.5%
TINUVIN- 91 85 70 55 40
1130
1.0% HALS
(TINUVIN 92 80 65 50 35
292)
1.5%
TINUVIN-
92 90 85 78 70

1130 + 1.0%
HALS

Table 2: Color Difference (AE*ab) of a White Pigmented Polyester Coating after Xenon Arc
Accelerated Weathering (ASTM G155)

Formulation

Initial Lab*

500 hours

1000 hours 1500 hours 2000 hours

Control
(Unstabilized)

95.2,-05,1.2

3.5

7.8 125 18.2

1.5%
TINUVIN-
1130

95.1,-05,1.3

1.2

2.5 4.1 6.0

1.0% HALS
(TINUVIN
292)

95.3,-0.4,1.2

1.8

3.5 5.5 7.8

1.5%
TINUVIN-
1130 + 1.0%
HALS

95.2,-0.5,1.2

0.8

15 2.5 3.8
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Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the synergistic
effects of TINUVIN-1130 and HALS light stabilizers.

Protocol for Accelerated Weathering using QUV (ASTM
G154)

Objective: To simulate the damaging effects of outdoor weathering on coatings using
fluorescent UV lamps and moisture.

Materials and Equipment:

QUV Accelerated Weathering Tester

UVA-340 fluorescent lamps

Coated test panels (e.g., aluminum or steel)

Deionized water

Procedure:

o Sample Preparation: Prepare coated panels according to the desired formulation, ensuring a
consistent film thickness. Prepare control panels without any light stabilizers, panels with
TINUVIN-1130 only, panels with HALS only, and panels with the combination of TINUVIN-
1130 and HALS.

« Initial Measurements: Before exposure, measure the initial gloss and color of all test panels
as described in protocols 3.3 and 3.4.

e QUV Cycle: Mount the panels in the QUV tester. A common cycle for automotive and
industrial coatings is ASTM G154 Cycle 1:

o 8 hours of UV exposure at 60°C using UVA-340 lamps.

o 4 hours of condensation at 50°C.
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o Exposure Duration: Continue the cyclic exposure for a predetermined duration (e.g., 2000
hours).

 Interim Measurements: Periodically remove the panels at specified intervals (e.g., every 500
hours) to measure gloss and color.

e Final Evaluation: At the conclusion of the test, perform a final evaluation of gloss, color, and
visual inspection for cracking, blistering, and other defects.

Protocol for Accelerated Weathering using Xenon Arc
(ASTM G155)

Objective: To simulate the full spectrum of sunlight, including UV, visible, and infrared radiation,
to assess the weatherability of coatings.

Materials and Equipment:

Xenon Arc Weathering Apparatus

Daylight filters

Coated test panels

Deionized water

Procedure:

o Sample Preparation: Prepare and characterize the initial properties of the coated panels as
described in protocol 3.1.

o Xenon Arc Cycle: A typical cycle for automotive coatings is ASTM G155 Cycle 1:

o 102 minutes of light only at an irradiance of 0.55 W/m? at 340 nm, with a black panel
temperature of 63°C and a relative humidity of 50%.

o 18 minutes of light and water spray.

o Exposure Duration: Continue the exposure for the desired duration (e.g., 2000 hours).
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 Interim and Final Measurements: Conduct measurements at regular intervals and at the end
of the exposure period as outlined in protocol 3.1.

Protocol for Specular Gloss Measurement (ASTM D523)

Objective: To quantify the gloss of a coating surface.
Materials and Equipment:

¢ Glossmeter with 20°, 60°, and 85° geometries

o Calibrated gloss standards

Procedure:

Calibration: Calibrate the glossmeter according to the manufacturer's instructions using the
provided standards.

» Measurement Geometry: For most coatings, a 60° geometry is appropriate. For high gloss
coatings (>70 GU), a 20° geometry is recommended, and for low gloss coatings (<10 GU),
an 85° geometry is preferred.

o Measurement: Place the glossmeter on a flat, clean area of the coated panel. Take at least
three readings at different locations on the panel and calculate the average.

e Gloss Retention Calculation: Calculate the percentage of gloss retention at each exposure
interval using the following formula:

o Gloss Retention (%) = (Gloss after exposure / Initial gloss) x 100

Protocol for Color Difference Measurement (ASTM
D2244)

Objective: To quantify the change in color of a coating after weathering.
Materials and Equipment:

e Spectrophotometer or colorimeter
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» White and black calibration tiles

Procedure:

» Calibration: Calibrate the instrument according to the manufacturer's instructions.

o Color Space: Set the instrument to measure in the CIELAB (Lab*) color space.

« Initial Measurement: Measure the initial L, a, and b* values of the unexposed panels.

o Post-Exposure Measurement: After each weathering interval, measure the L, a, and b*
values of the exposed panels.

» Color Difference Calculation: Calculate the total color difference (AE*ab) using the following
equation:

o AEab = V[(AL)2 + (Aa)\2 + (Ab)\?]

o Where AL, Aa, and Ab* are the differences in the respective values between the exposed
and initial measurements.

Visualizations

The following diagrams illustrate the key mechanisms and workflows described in this
document.
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Caption: Synergistic mechanism of TINUVIN-1130 and HALS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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